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Executive Summary: This technical guide provides a comprehensive overview of ammonium
picrate, historically known as Dunnite or Explosive D, and its role as a secondary explosive.

Ammonium picrate is a salt formed from picric acid and ammonia, valued for its remarkable

insensitivity to shock and friction compared to many other explosives.[1][2] This property made

it particularly suitable for use in armor-piercing munitions, where the explosive charge needed

to withstand the immense force of impact before detonation.[2][3] This document details its

physicochemical properties, explosive performance characteristics, synthesis, and

decomposition pathways. Furthermore, it provides standardized experimental protocols for its

characterization and includes visualizations to illustrate key processes and workflows, intended

for researchers and scientists in the fields of materials science and energetic materials.

Introduction
Ammonium picrate (C₆H₆N₄O₇) is a yellow, crystalline solid that was developed in 1906 by

U.S. Army Major Beverly W. Dunn.[1][4] It was adopted by the U.S. military as a bursting

charge for projectiles due to its enhanced safety profile over its precursor, picric acid.[1][2]

Unlike picric acid, which can form highly sensitive and dangerous metallic picrates when in

contact with metal shell casings, the ammonium salt is significantly less reactive and more

stable.[2]

As a secondary explosive, ammonium picrate is characterized by its need for a substantial

initial energy input to detonate, typically from a booster charge like tetryl.[3][5] Its explosive

strength is slightly less than that of Trinitrotoluene (TNT).[3] While its use has been largely
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superseded by more modern formulations, its historical significance and unique properties as a

highly insensitive explosive continue to make it a subject of scientific interest.[4][6]

Physicochemical and Explosive Properties
The performance and handling characteristics of ammonium picrate are defined by its

physical, chemical, and explosive properties. The following tables summarize key quantitative

data for easy comparison.

Table 1: Physical and Chemical Properties of Ammonium Picrate

Property Value Source(s)

Chemical Formula C₆H₆N₄O₇ [1][4][7]

Molar Mass 246.13 - 246.14 g/mol [4][7][8]

Appearance
Yellow, yellow-orange, or red

crystalline solid
[3][7][8][9]

Density 1.717 - 1.72 g/cm³ [1][6][8][10]

Decomposition Point 265 °C (509 °F; 538 K) [1][4][8]

Explosion Temperature ~300 °C [7]

Water Solubility 1.1 g/100 mL at 20 °C [1][8][10]

| Oxygen Balance | -52% |[6] |

Table 2: Detonation and Explosive Properties of Ammonium Picrate
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Property Value Conditions / Notes Source(s)

Detonation Velocity 6,000 - 7,150 m/s
Varies with density
and confinement

[1][11]

~7,040 m/s
at 1.72 g/cm³

(pressed)
[1]

~7,154 m/s at 1.63 g/cm³ [1]

6,450 m/s
Molding powder

formulation
[6]

6,580 m/s Cast-cure formulation [6]

Detonation Pressure 16.6 GPa
Molding powder

formulation
[6]

| | 16.9 GPa | Cast-cure formulation |[6] |

Table 3: Sensitivity Characteristics of Ammonium Picrate

Property Observation Source(s)

Impact Sensitivity
Low; less sensitive than
TNT. Requires a booster
for reliable detonation.

[1][2][5]

Friction Sensitivity

Very low; reported as showing

no explosions in friction

pendulum tests.

[1][5][8]

| Handling State | Sensitivity to shock, friction, and heat is greatly reduced when wetted with at

least 10% water.[7][10][12] Dry ammonium picrate is a high explosive.[7][10][12] |

Synthesis and Decomposition
Synthesis Pathway
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Ammonium picrate is synthesized through a straightforward acid-base neutralization reaction.

The process involves reacting picric acid (2,4,6-trinitrophenol) with either aqueous or gaseous

ammonia.[7][13] The suspension of picric acid in hot water is treated with ammonia, leading to

the formation of the ammonium picrate salt, which can then be precipitated, washed, and

dried.[7]

Picric Acid
(C₆H₃N₃O₇)

Ammonium Picrate
(C₆H₆N₄O₇)

 Neutralization Reaction 

Ammonia
(NH₃)

 

Click to download full resolution via product page

Caption: Synthesis of Ammonium Picrate via Neutralization.

Decomposition Characteristics
When subjected to sufficient heat, shock, or friction, ammonium picrate decomposes

exothermically.[8] The combustion process produces toxic gases, most notably oxides of

nitrogen (NOx).[7][8][9][10] The decomposition is complex but ultimately yields stable gaseous

products. Dry ammonium picrate is an explosion hazard when shocked or exposed to heat or

flame.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.smolecule.com/products/s577946
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.benchchem.com/product/b094429?utm_src=pdf-body-img
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1631.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.inchem.org/documents/icsc/icsc/eics1631.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.echemi.com/produce/pr2407234703-ammonium-2-4-6-trinitrophenolate.html
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant

Stimulus

Decomposition Products

Ammonium Picrate

Nitrogen Oxides (NOx)

 Decomposes to 

Other Gases
(CO, CO₂, H₂O, N₂)

Heat Shock Friction

Click to download full resolution via product page

Caption: Simplified Decomposition Pathway of Ammonium Picrate.

Experimental Protocols for Characterization
The characterization of energetic materials like ammonium picrate requires standardized

testing to ensure data is reliable and comparable. The following protocols describe key

methods for determining sensitivity and performance.
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Caption: General Experimental Workflow for Explosive Characterization.
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Impact Sensitivity Testing (Rotter Test)
The Rotter test is used to measure the sensitiveness of an explosive to impact from a falling

weight.[14][15][16]

Apparatus:

Rotter type impact machine, typically with a 5 kg drop weight.[16]

Hardened steel anvils and brass caps.[16]

A calibrated measuring device for the sample volume (e.g., 0.03 cm³).[16]

Gas measuring burette to quantify the reaction.[14]

Methodology:

A precisely measured volume of the dry ammonium picrate is placed into a brass cap.

[14][16]

The cap is placed on the anvil, and the sample is spread evenly.[14]

The anvil assembly is positioned in the machine directly under the drop weight.[14]

The weight is raised to a predetermined height and released, striking the sample

assembly.[14][15]

A "go" (reaction) is determined by the evolution of gas, which is collected and measured

by the burette.[14] A "no-go" is recorded if no reaction occurs.

The test is repeated multiple times, adjusting the drop height based on the previous result

using a statistical method like the Bruceton "up-and-down" procedure.[14][17]

The results are analyzed to determine the 50% probability height (H₅₀), the height from

which the weight is expected to cause a reaction in 50% of trials.

Friction Sensitivity Testing (ABL Friction Test)
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The ABL (Allegany Ballistics Laboratory) friction test measures the sensitivity of an explosive to

a friction stimulus, simulating material being caught between moving mechanical parts.[18][19]

[20][21][22]

Apparatus:

A moving anvil (steel plate) and a stationary, hardened steel wheel.[19][20]

A hydraulic press to apply a controlled, static load on the wheel.[19][20]

A swinging pendulum designed to strike the anvil and impart a specific velocity.[19][20]

Methodology:

A sample of ammonium picrate is spread in a line on the steel anvil.[18][20]

The stationary wheel is lowered onto the sample.[19]

The hydraulic ram applies a predetermined static load (force) onto the wheel, compressing

the sample.[19][20]

The pendulum is released from a specific height to strike the anvil, causing it to slide

under the loaded wheel at a set velocity.[21]

A "go" is determined by an audible report, smoke, or flame.[19][21] Gas analyzers can

also be used for more sensitive detection.[21]

The test is repeated under various load and velocity conditions to establish the threshold

for initiation.[18] The results are often analyzed using statistical methods like the Bruceton

or Neyer d-optimal tests.[18][20]

Detonation Velocity Measurement (Dautriche Method)
The Dautriche method is a classic and relatively simple technique for measuring the detonation

velocity of a solid explosive charge.[23]

Apparatus:
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The main explosive charge of ammonium picrate, pressed into a column of known

length.

A length of detonating cord with a known, consistent detonation velocity (VOD_cord).

A witness plate, typically made of lead or steel, to record the result.

Two detonators.

Methodology:

Two holes are drilled into the ammonium picrate charge at a precisely measured

distance apart (D).

The detonating cord is threaded through the holes, creating a loop. The two ends of the

cord are initiated simultaneously by the main detonation front as it passes the holes.

This sends two detonation waves traveling in opposite directions along the detonating cord

towards a central point on the witness plate.[23]

The two waves collide at a specific point on the witness plate, leaving a distinct mark.

The distance from the center of the cord loop to the collision mark (d) is measured.

The detonation velocity of the ammonium picrate (VOD_explosive) is calculated using

the formula: VOD_explosive = (D * VOD_cord) / (2 * d)

This method relies on the precise measurement of distances D and d, and the known,

stable velocity of the detonating cord.[23]

Safety and Handling
Ammonium picrate requires careful handling. While insensitive, especially when wet, it is still

a powerful explosive.[9][12]

Dry vs. Wetted: In its dry state, it is classified as a Division 1.1 explosive with a mass

explosion hazard.[7][12] Its sensitivity is significantly reduced when wetted with not less than

10% water by mass.[7][24]
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Incompatibility: It must be stored away from metals, concrete, and plaster.[8][9] In the

presence of moisture, it can react with metals like iron, lead, and copper to form explosive

metallic picrate salts, which are far more sensitive to shock and heat.[2][3][8]

Initiation: Due to its insensitivity, it requires a booster charge for reliable detonation.[3]

Health Hazards: Ammonium picrate can be absorbed through the skin and is an irritant.[7]

[8][9] Repeated contact may cause a range of health issues, including skin allergies,

headaches, and potential damage to the liver and kidneys.[9][13]

Conclusion
Ammonium picrate, or Explosive D, holds a significant place in the history of energetic

materials. Its primary advantage lies in its profound insensitivity to mechanical stimuli, a

characteristic that made it a reliable and safe option for early 20th-century military applications,

particularly in armor-piercing shells. While its performance in terms of detonation velocity and

pressure is moderate compared to modern high explosives, its stability and safety profile are its

defining features. The technical data and experimental protocols outlined in this guide provide a

foundational understanding of its properties, confirming its status as a classic, insensitive

secondary explosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/12.0000917/13382659/050030_1_online.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.inchem.org/documents/icsc/icsc/eics1631.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.echemi.com/produce/pr2407234703-ammonium-2-4-6-trinitrophenolate.html
https://www.sciencemadness.org/smwiki/index.php/Detonation_velocity
https://cameochemicals.noaa.gov/chemical/5403
https://www.smolecule.com/products/s577946
https://dspace.lib.cranfield.ac.uk/bitstreams/8c406665-4c6c-4b09-8546-49211de5bd5d/download
https://scispace.com/pdf/part-iii-1-the-grit-sensitiveness-of-high-explosives-4cnhrfm395.pdf
https://unece.org/DAM/trans/danger/publi/manual/Rev5/English/01en_part1.pdf
https://pubs.acs.org/doi/10.1021/acs.iecr.0c06294
https://en.wikipedia.org/wiki/Safety_testing_of_explosives
https://utec-corp.com/energetic-materials/abl-friction-instrument/
https://utec-corp.com/energetic-materials/abl-friction-instrument/
http://www.utec-corp.com/wp-content/uploads/2021/02/ABL.pdf
https://smsenergetics.com/test-equipment/abl-friction
https://etusersgroup.org/un-friction
https://en.wikipedia.org/wiki/Detonation_velocity
https://cameochemicals.noaa.gov/chemical/106
https://cameochemicals.noaa.gov/chemical/106
https://www.benchchem.com/product/b094429#the-role-of-ammonium-picrate-as-a-secondary-explosive
https://www.benchchem.com/product/b094429#the-role-of-ammonium-picrate-as-a-secondary-explosive
https://www.benchchem.com/product/b094429#the-role-of-ammonium-picrate-as-a-secondary-explosive
https://www.benchchem.com/product/b094429#the-role-of-ammonium-picrate-as-a-secondary-explosive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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